Cas no 177540-63-5 ((E)-{[(methylsulfanyl)methanethioyl]amino}(1-phenylethylidene)amine)

• Product Name: (E)-{[(methylsulfanyl)methanethioyl]amino}(1-phenylethylidene)amine
• CAS No: 177540-63-5
• MF: C₁₀H₁₂N₂S₂
• MW: 224.345679283142
• CID: 5152362
• Update Time: 2025-07-15

(E)-{[(methylsulfanyl)methanethioyl]amino}(1-phenylethylidene)amine Chemical and Physical Properties

Names and Identifiers

• methyl N-[(E)-1-phenylethylideneamino]carbamodithioate
• (E)-{[(methylsulfanyl)methanethioyl]amino}(1-phenylethylidene)amine

• Inchi： 1S/C10H12N2S2/c1-8(11-12-10(13)14-2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,12,13)/b11-8+
• InChI Key： DAMFAIOELYWARL-DHZHZOJOSA-N
• SMILES： N(C(=S)SC)/N=C(/C1=CC=CC=C1)\C

Additional information on (E)-{[(methylsulfanyl)methanethioyl]amino}(1-phenylethylidene)amine

Introduction to Compound CAS No. 177540-63-5: (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine

(E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine, also known by its CAS number 177540-63-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thioamide moiety and a phenyl group, making it a promising candidate for various biological applications.

The molecular structure of (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine consists of a central thioamide group linked to a methylsulfanyl (methylthio) moiety and an (E)-configured (1-phenylethylidene)amine group. The presence of these functional groups imparts specific chemical and biological properties to the compound, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the potential of (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory and antioxidant effects, (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine has been investigated for its potential as an antitumor agent. Studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism of action involves the modulation of pro-apoptotic proteins and the inhibition of vascular endothelial growth factor (VEGF) signaling.

The pharmacokinetic properties of (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine have also been studied extensively. Research indicates that it has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. These properties are essential for ensuring sustained therapeutic effects in clinical settings.

Moreover, the safety profile of (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In the context of drug discovery and development, (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine represents an exciting lead compound with multifaceted biological activities. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further investigation in preclinical and clinical studies.

Current research efforts are focused on optimizing the chemical structure of (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine to enhance its potency and selectivity. Techniques such as structure-activity relationship (SAR) analysis and computational modeling are being employed to identify key structural modifications that can improve its therapeutic efficacy.

In conclusion, (E)-{[(Methylsulfanyl)methanethioyl]amino}(1-Phenylethylidene)amine (CAS No. 177540-63-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable target for further exploration and development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.